Cas no 6139-33-9 (5-cyclohexyl-5-propylpyrrolidin-2-one)

• Product Name: 5-cyclohexyl-5-propylpyrrolidin-2-one
• CAS No: 6139-33-9
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 1627195
• PubChem ID: 201516
• Update Time: 2025-04-21

5-cyclohexyl-5-propylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-cyclohexyl-5-propylpyrrolidin-2-one
• DTXSID30976941
• 2-Pyrrolidinone, 5-cyclohexyl-5-propyl-
• 5-Cyclohexyl-5-propyl-2-pyrrolidinone
• 6139-33-9
• 2-Cyclohexyl-2-propyl-3,4-dihydro-2H-pyrrol-5-ol

• Inchi： 1S/C13H23NO/c1-2-9-13(10-8-12(15)14-13)11-6-4-3-5-7-11/h11H,2-10H2,1H3,(H,14,15)
• InChI Key： BHMFKSCVLGDXQQ-UHFFFAOYSA-N
• SMILES： O=C1CCC(CCC)(C2CCCCC2)N1

Computed Properties

• Exact Mass: 209.17809
• Monoisotopic Mass: 209.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.978
• Boiling Point: 355.1°C at 760 mmHg
• Flash Point: 213.8°C
• Refractive Index: 1.486
• PSA: 29.1